Cas no 381236-52-8 ((4-fluoro-3-methylphenyl)methyl(methyl)amine)

• Product Name: (4-fluoro-3-methylphenyl)methyl(methyl)amine
• CAS No: 381236-52-8
• MF: C₉H₁₂FN
• MW: 153.196685791016
• CID: 1022869
• PubChem ID: 22660969
• Update Time: 2025-05-20

(4-fluoro-3-methylphenyl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-fluoro-N,3-dimethyl- (9CI)
• 1-(4-fluoro-3-methylphenyl)-N-methylmethanamine
• EN300-183252
• Benzenemethanamine,4-fluoro-N,3-dimethyl-(9ci)
• SCHEMBL6412456
• CS-0301535
• [(4-fluoro-3-methylphenyl)methyl](methyl)amine
• 381236-52-8
• DTXSID30627365
• (4-fluoro-3-methylphenyl)methyl(methyl)amine

• Inchi： 1S/C9H12FN/c1-7-5-8(6-11-2)3-4-9(7)10/h3-5,11H,6H2,1-2H3
• InChI Key： HEBLGAUCTCTJOI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)CNC

Computed Properties

• Exact Mass: 153.095377549g/mol
• Monoisotopic Mass: 153.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (4-fluoro-3-methylphenyl)methyl(methyl)amine

4-Fluoro-3-Methylphenylmethylamine: A Comprehensive Overview

The compound with CAS number 381236-52-8, commonly referred to as (4-fluoro-3-methylphenyl)methyl(methyl)amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of aniline, featuring a fluorine atom at the para position and a methyl group at the meta position on the aromatic ring. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable compound for various applications.

4-fluoro-3-methylphenylmethylamine has been extensively studied for its potential in drug discovery. Recent research has highlighted its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and analgesic properties. For instance, studies have shown that derivatives of this compound can modulate cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways. This makes (4-fluoro-3-methylphenyl)methyl(methyl)amine a promising lead compound for developing novel therapeutic agents.

In addition to its pharmacological applications, 4-fluoro-3-methylphenylmethylamine has also found utility in organic synthesis as a versatile building block. Its ability to undergo various nucleophilic aromatic substitution reactions has made it an invaluable intermediate in the construction of complex molecular frameworks. Recent advancements in catalytic methods have further enhanced its applicability, enabling more efficient and selective transformations.

The synthesis of (4-fluoro-3-methylphenyl)methyl(methyl)amine typically involves multi-step processes that combine aromatic substitution reactions with amine formation techniques. One common approach involves the Friedel-Crafts alkylation of fluorobenzene derivatives followed by reductive amination to introduce the amine functionality. Researchers have also explored alternative routes using transition metal catalysts to improve reaction efficiency and yield.

From an environmental standpoint, 4-fluoro-3-methylphenylmethylamine exhibits moderate stability under standard conditions, though it may undergo degradation under specific environmental stressors such as UV light or oxidative conditions. Understanding its environmental fate is crucial for assessing its potential impact on ecosystems, particularly in regions where chemical manufacturing activities are prevalent.

In conclusion, (4-fluoro-3-methylphenyl)methyl(methyl)amine is a multifaceted compound with significant implications across diverse scientific domains. Its role as both a pharmacological lead and a synthetic intermediate underscores its importance in modern chemistry. As research continues to uncover new applications and mechanisms involving this compound, its significance in scientific and industrial contexts is expected to grow further.